1-(2-Fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(2-fluoro-4-nitrophenyl)-4-iodopyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H5FIN3O4/c11-6-3-5(15(18)19)1-2-8(6)14-4-7(12)9(13-14)10(16)17/h1-4H,(H,16,17)
• InChI Key: OLEKWKFJROAALU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])F)N2C=C(C(=N2)C(=O)O)I
• Molecular Formula: C10H5FIN3O4
• Molecular Weight: 377.07 g/mol

Description

The compound “1-(2-Fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole-3-carboxylic acid” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Attached to this ring is a carboxylic acid group (-COOH), an iodine atom, and a 2-fluoro-4-nitrophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrazole ring and phenyl ring would likely contribute to the compound’s stability. The electronegative fluorine atom and the nitro group could create areas of high electron density.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxylic acid group could participate in acid-base reactions, and the iodine atom could potentially be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could make the compound soluble in water.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if the compound is a strong acid, it could be corrosive. Additionally, the presence of the nitro group could potentially make the compound explosive under certain conditions.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if the compound shows promise as a drug, future research could focus on optimizing its structure to improve its efficacy and reduce any side effects.